N-cyclohexyl-N-ethyl-2-phenylacetamide

• IUPAC Name: N-cyclohexyl-N-ethyl-2-phenylacetamide
• InChI: InChI=1S/C16H23NO/c1-2-17(15-11-7-4-8-12-15)16(18)13-14-9-5-3-6-10-14/h3,5-6,9-10,15H,2,4,7-8,11-13H2,1H3
• InChI Key: VMLMUFRYFZUTOV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)CC2=CC=CC=C2
• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol

Description

N-cyclohexyl-N-ethyl-2-phenylacetamide, commonly known as KBrO3, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 255.33 g/mol. KBrO3 has been used in various scientific studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of KBrO3 is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause oxidative damage to cellular components, including DNA, proteins, and lipids. KBrO3-induced oxidative stress has been linked to various cellular responses, including apoptosis and necrosis.
Biochemical and Physiological Effects:
KBrO3 has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have shown that KBrO3 can induce DNA damage, cell cycle arrest, and apoptosis in cancer cells. KBrO3 has also been shown to have immunomodulatory effects, including the activation of immune cells and the production of cytokines.

Advantages and Limitations for Lab Experiments

KBrO3 has several advantages for use in laboratory experiments, including its high solubility in water and its ability to generate ROS in cells. However, KBrO3 also has limitations, including its potential toxicity and the need for careful handling and storage. Researchers must take appropriate precautions when working with KBrO3 to ensure their safety and the safety of others in the laboratory.

Future Directions

There are numerous future directions for research on KBrO3. One potential area of study is the development of KBrO3-based therapies for cancer and other diseases. Researchers could also investigate the potential use of KBrO3 as a biomarker for oxidative stress in cells and tissues. Additionally, studies could focus on the mechanisms of KBrO3-induced DNA damage and the potential for KBrO3 to cause mutations and other genetic changes. Overall, KBrO3 is a promising compound for scientific research with numerous potential applications and directions for future study.

Synthesis Methods

KBrO3 can be synthesized through the reaction of cyclohexylamine, ethyl 2-bromoacetate, and sodium hydroxide. The reaction results in the formation of N-cyclohexyl-N-ethyl-2-phenylacetamide, which can be further purified through recrystallization. The synthesis of KBrO3 is a complex process that requires careful handling and precise measurements.

Scientific Research Applications

KBrO3 has been widely used in scientific research due to its potential applications in various fields. It has been used as a reagent in organic synthesis, as an oxidizing agent in analytical chemistry, and as a catalyst in polymerization reactions. KBrO3 has also been used in biomedical research to study its mechanism of action and potential therapeutic applications.